Cas no 1805408-67-6 (Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-4-acetate)

• Product Name: Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-4-acetate
• CAS No: 1805408-67-6
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4808075
• Update Time: 2025-06-30

Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-4-acetate

• Inchi： 1S/C9H7ClF2INO2/c1-16-6(15)3-4-2-5(13)14-8(7(4)10)9(11)12/h2,9H,3H2,1H3
• InChI Key： OMJMSQOPKIAUGL-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(C(F)F)=N1)Cl)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-4-acetate

Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-4-acetate

Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-4-acetate, with the CAS number 1805408-67-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical chemistry, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, difluoromethyl, and iodine groups, along with an acetate ester moiety. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-4-acetate involves a series of intricate multi-step reactions, often utilizing advanced methodologies such as cross-coupling reactions and direct fluorination techniques. Recent advancements in these areas have enabled researchers to achieve higher yields and better purity levels, making this compound more accessible for further studies. For instance, the use of nickel-catalyzed cross-coupling reactions has been pivotal in constructing the pyridine ring with the desired substituents.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The pyridine ring is a common structural motif in many bioactive molecules, and the substitution pattern in this compound allows for fine-tuning of pharmacokinetic properties such as solubility, stability, and bioavailability. Recent studies have explored its role in inhibiting specific enzymes associated with neurodegenerative diseases, showcasing its potential as a lead compound for therapeutic interventions.

In addition to its pharmaceutical applications, Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-4-acetate has also found utility in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers on surfaces, which could be exploited for creating high-performance electronic devices.

The presence of halogen atoms (chlorine and iodine) in this compound introduces interesting reactivity patterns that have been leveraged in various chemical transformations. For example, the iodine substituent can act as a leaving group in nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This versatility has made it a valuable building block in combinatorial chemistry libraries.

From an analytical standpoint, the characterization of this compound typically involves advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide critical insights into its molecular structure and stereochemistry, ensuring high-quality standards for downstream applications.

Looking ahead, ongoing research is focused on optimizing the synthesis routes for Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-4-acetate to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its biological activity more comprehensively, with particular emphasis on its potential as an anticancer agent or an antimicrobial compound.

In conclusion, Methyl 3-chloro-2-(difluoromethyl)-6-iodopyridine-4-acetate is a versatile and intriguing molecule that continues to find new applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers striving to push the boundaries of modern chemistry.